Cas no 957227-92-8 (2-Bromo-3-(methoxycarbonyl)benzoic acid)

2-Bromo-3-(methoxycarbonyl)benzoic acid structure
957227-92-8 structure
Product Name:2-Bromo-3-(methoxycarbonyl)benzoic acid
CAS No:957227-92-8
MF:C9H7BrO4
MW:259.053482294083
CID:1090980
PubChem ID:71777620
Update Time:2025-04-20

2-Bromo-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-(methoxycarbonyl)benzoic acid
    • 2-bromo-1,3-Benzenedicarboxylic acid 1-methyl ester
    • 2-bromo-isophthalic acid monomethyl ester
    • 2-bromo-3-methoxycarbonylbenzoic acid
    • FT-0690071
    • 957227-92-8
    • Inchi: 1S/C9H7BrO4/c1-14-9(13)6-4-2-3-5(7(6)10)8(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: SXKVNQHLHKDJJF-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 257.95277g/mol
  • Monoisotopic Mass: 257.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų
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